N-(3-chlorophenyl)-N'-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[2-[(6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]urea
• InChI: InChI=1S/C17H21ClN6O/c18-13-4-3-5-14(10-13)23-17(25)20-7-6-19-15-11-16(22-12-21-15)24-8-1-2-9-24/h3-5,10-12H,1-2,6-9H2,(H,19,21,22)(H2,20,23,25)
• InChI Key: WGXWWZXBNGVBHA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=NC(=C2)NCCNC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C17H21ClN6O
• Molecular Weight: 360.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions, chlorination, and further condensation with diamines. For example, a compound synthesized through a related process involved the condensation of 3-methoxybenzoic acid with an ethane-1,2-diamine derivative prepared via chlorination and condensation steps (Huang et al., 2020). These methods highlight the intricate steps required to construct complex urea derivatives with potential biological activities.

Molecular Structure Analysis

Molecular structure determination, such as X-ray diffraction, and theoretical calculations like density functional theory (DFT), are crucial for understanding the geometric and electronic structure of such compounds. The crystal structure analysis of a related compound revealed its belonging to the tetragonal system, with detailed bond lengths and angles compared with DFT values, emphasizing the compound's molecular geometry and electronic characteristics (Huang et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving N-substituted ureas often explore their potential as intermediates in the synthesis of other valuable compounds. For example, N,N'-dichlorobis(2,4,6-trichlorophenyl)urea has been used as a chlorinating agent for amino esters, amides, and peptides, showcasing the reactivity of urea derivatives in various chemical transformations (Sathe et al., 2007).

Physical Properties Analysis

The physical properties of such compounds, including crystallinity, molecular weight, and density, are derived from crystallographic studies. These properties are essential for understanding the compound's behavior in different environments and applications.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interaction with other molecules, are central to comprehending the compound's utility in various chemical contexts. For instance, the molecular docking studies of related compounds have revealed potential inhibitory activities against specific targets, indicating the importance of chemical properties in designing biologically active molecules (Huang et al., 2020).